Cas no 313495-06-6 (N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide)

• Product Name: N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide
• CAS No: 313495-06-6
• MF: C₂₈H₃₆N₂O₂
• MW: 432.597647666931
• CID: 6527248
• Update Time: 2025-10-29

N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide
• N1-((1r,3R,5S)-adamantan-1-yl)-N3-(adamantan-1-yl)isophthalamide
• 1,3-Benzenedicarboxamide, N1,N3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-

• Inchi： 1S/C28H36N2O2/c31-25(29-27-11-17-4-18(12-27)6-19(5-17)13-27)23-2-1-3-24(10-23)26(32)30-28-14-20-7-21(15-28)9-22(8-20)16-28/h1-3,10,17-22H,4-9,11-16H2,(H,29,31)(H,30,32)
• InChI Key： HUOPPFBNVQLPSO-UHFFFAOYSA-N
• SMILES： C1(C(NC23CC4CC(CC(C4)C2)C3)=O)=CC=CC(C(NC23CC4CC(CC(C4)C2)C3)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide

N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide (CAS No. 313495-06-6): A Comprehensive Overview

N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide (CAS No. 313495-06-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This compound, characterized by its unique adamantyl-substituted benzene dicarboxamide structure, exhibits remarkable properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide features two adamantane moieties attached to a benzene ring via carboxamide linkages. Adamantane, a diamondoid hydrocarbon, is known for its high thermal stability and lipophilicity, which can enhance the bioavailability and metabolic stability of derivatives. This structural feature is particularly valuable in drug design, where adamantane derivatives are often explored for their potential therapeutic applications.

One of the most compelling aspects of N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide is its potential role in the development of novel antiviral agents. Adamantane-based compounds, such as amantadine and rimantadine, have historically been used to treat influenza A infections. Researchers are now investigating whether N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide and similar derivatives could offer improved efficacy or broader-spectrum activity against emerging viral strains, including those resistant to existing treatments.

Beyond its pharmaceutical potential, N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide has shown promise in materials science applications. The rigid, three-dimensional structure of adamantane can impart unique mechanical and thermal properties to polymers and other materials. For instance, incorporating this compound into polymer matrices may enhance their thermal stability, making them suitable for high-performance applications in aerospace, electronics, and automotive industries.

The synthesis of N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide typically involves the reaction of benzene-1,3-dicarboxylic acid derivatives with adamantan-1-amine. Optimization of this synthetic route is an active area of research, with scientists exploring greener and more efficient methodologies, such as catalytic amidation reactions or microwave-assisted synthesis, to improve yields and reduce environmental impact.

In the context of drug discovery, N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide serves as an interesting scaffold for structure-activity relationship (SAR) studies. Medicinal chemists are particularly interested in how modifications to the benzene core or the adamantyl groups might influence the compound's biological activity, pharmacokinetics, and toxicity profile. Such investigations could lead to the development of more potent and selective therapeutic agents.

The compound's potential applications in neurodegenerative disease research have also been explored. Given the neuroprotective properties observed in some adamantane derivatives, there is growing interest in whether N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide might exhibit similar effects. Preliminary studies suggest that it could modulate certain cellular pathways implicated in conditions like Alzheimer's and Parkinson's diseases, though further research is needed to validate these findings.

From a commercial perspective, the demand for N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide is expected to grow as its applications become more clearly defined. Currently, the compound is primarily available through specialty chemical suppliers and custom synthesis providers. As research progresses and potential uses are validated, larger-scale production may become economically viable, particularly if pharmaceutical or materials applications reach clinical or industrial stages.

Quality control and characterization of N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide are critical for research and potential commercial applications. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry, are typically employed to verify the compound's purity and structural integrity. These quality assurance measures are especially important when the material is intended for biological testing or material science applications.

The future research directions for N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide are likely to focus on several key areas. These include detailed pharmacological profiling, investigation of its mechanism of action in various biological systems, optimization of its physical and chemical properties for specific applications, and exploration of novel synthetic derivatives with enhanced performance characteristics. As the scientific community continues to uncover the potential of this unique compound, it may find applications in diverse fields ranging from medicine to advanced materials engineering.

For researchers interested in working with N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide, it's important to note that while the compound itself is not classified as hazardous, standard laboratory safety protocols should always be followed when handling any chemical substance. Proper personal protective equipment, including gloves and eye protection, should be used, and all work should be conducted in a well-ventilated area or fume hood when appropriate.

In conclusion, N1,N3-bis(adamantan-1-yl)benzene-1,3-dicarboxamide (CAS No. 313495-06-6) represents an intriguing chemical entity with significant potential across multiple scientific disciplines. Its unique structural features, combining the robustness of adamantane with the versatility of aromatic dicarboxamides, make it a valuable subject for ongoing research and development. As investigations into its properties and applications continue to advance, this compound may well emerge as an important building block for future innovations in pharmaceuticals, materials science, and beyond.